molecular formula C19H21FN2OS B8378403 alpha-[2-(3-fluorophenyl) ethyl]-6,7,8,9-tetrahydro-5H-cyclohept[d]imidazo[2,1-b]thiazol-3-methanol

alpha-[2-(3-fluorophenyl) ethyl]-6,7,8,9-tetrahydro-5H-cyclohept[d]imidazo[2,1-b]thiazol-3-methanol

Cat. No.: B8378403
M. Wt: 344.4 g/mol
InChI Key: DNTXAHGNOIGINO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Alpha-[2-(3-fluorophenyl) ethyl]-6,7,8,9-tetrahydro-5H-cyclohept[d]imidazo[2,1-b]thiazol-3-methanol is a useful research compound. Its molecular formula is C19H21FN2OS and its molecular weight is 344.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C19H21FN2OS

Molecular Weight

344.4 g/mol

IUPAC Name

3-(3-fluorophenyl)-1-(7-thia-2,5-diazatricyclo[6.5.0.02,6]trideca-1(8),3,5-trien-3-yl)propan-1-ol

InChI

InChI=1S/C19H21FN2OS/c20-14-6-4-5-13(11-14)9-10-17(23)16-12-21-19-22(16)15-7-2-1-3-8-18(15)24-19/h4-6,11-12,17,23H,1-3,7-10H2

InChI Key

DNTXAHGNOIGINO-UHFFFAOYSA-N

Canonical SMILES

C1CCC2=C(CC1)SC3=NC=C(N23)C(CCC4=CC(=CC=C4)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 3-(3-fluorophenyl)-1-(6,7,8,9-tetrahydro-5H-cyclohept[d]imidazo[2,1-b]thiazol-3-yl)-2-propene-1-one (Formula N-6, X=3-fluoro), 1.02 g, in THF (100 mL) at −78° was treated with LiAlH4 (0.27 g) and reacted for 18 hours. The mixture was then maintained at −20° for 24 hours and excess reagent was quenched. The mixture was filtered, the filtrate was concentrated, the residue was dissolved in ethyl acetate, washed with saline, dried and evaporated. The residue (0.30 g) was crystallized from acetonitrile to yield pure α-[2-(3-fluorophenyl) ethyl]-6,7,8,9-tetrahydro-5H-cyclohept[d]imidazo[2,1-b]thiazol-3-methanol, 0.21 g (m.p. 141-144°), Formula N-7, X=3-fluoro.
Name
3-(3-fluorophenyl)-1-(6,7,8,9-tetrahydro-5H-cyclohept[d]imidazo[2,1-b]thiazol-3-yl)-2-propene-1-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0.27 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Two

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